Cas no 1805334-58-0 (4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805334-58-0
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4854960
• Update Time: 2025-07-23

4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-2-3-1-4(12)5(9)6(13-3)7(10)11/h1,7H,2H2,(H2,12,13)
• InChI Key： YHXZTQJGKSTFKW-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(C(F)F)=N1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine

Introduction to 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1805334-58-0)

4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine, identified by the CAS number 1805334-58-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely explored for their roles in drug discovery and development. The presence of multiple fluorine atoms, a chloromethyl group, and an amino substituent makes this molecule a promising candidate for further investigation into its pharmacological properties.

The structural features of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine contribute to its unique chemical reactivity and biological interactions. The fluorine atoms, particularly in the 2-position and 3-position, are known to enhance metabolic stability and binding affinity to biological targets. The chloromethyl group at the 6-position provides a reactive site for further functionalization, allowing chemists to modify the molecule and explore new derivatives with enhanced pharmacological profiles.

In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine suggests potential applications in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of an amino group, which can participate in hydrogen bonding interactions, and a chloromethyl group, which can undergo nucleophilic addition reactions, provides multiple avenues for chemical modification. This flexibility is crucial in the drug discovery process, where fine-tuning the structure of a lead compound can significantly impact its efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors, which are widely used in the treatment of cancer and other chronic diseases. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of these compounds to their target enzymes. Additionally, the presence of a chloromethyl group allows for further derivatization into more complex structures that may exhibit improved pharmacokinetic properties.

The synthesis of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired substituents at specific positions on the pyridine ring. The use of fluorinating agents and protecting groups is also critical to achieve the correct regioisomerism and functionalization pattern.

Evaluation of the pharmacological properties of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine has revealed promising results in preclinical studies. In vitro assays have demonstrated activity against several target enzymes and receptors relevant to human health. These findings suggest that this compound may have therapeutic potential in areas such as oncology and inflammation management. Further investigation into its mechanism of action will be essential to fully understand its biological effects and develop effective drug candidates based on its structure.

The role of computational chemistry in analyzing 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing synthetic routes. Additionally, computational methods can help identify potential side effects and toxicities before expensive experimental trials are conducted.

Future directions in the study of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine include exploring its derivatives with different substituents to enhance specific pharmacological properties. For instance, replacing one or more fluorine atoms with other halogens or alkyl groups might alter its metabolic stability or binding affinity. Similarly, modifying the chloromethyl group could lead to new compounds with improved solubility or bioavailability.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. By combining experimental data with computational insights, researchers can accelerate the discovery process and bring new treatments to patients more quickly. The case of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine exemplifies how a single compound can serve as a starting point for multiple research avenues and potentially lead to breakthroughs in drug development.